2-chloro-N-{[6-(2-methoxyethoxy)pyridazin-3-yl]methyl}pyridine-4-carboxamide

• IUPAC Name: 2-chloro-N-[[6-(2-methoxyethoxy)pyridazin-3-yl]methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C14H15ClN4O3/c1-21-6-7-22-13-3-2-11(18-19-13)9-17-14(20)10-4-5-16-12(15)8-10/h2-5,8H,6-7,9H2,1H3,(H,17,20)
• InChI Key: CEWANVBETHMJLJ-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=NN=C(C=C1)CNC(=O)C2=CC(=NC=C2)Cl
• Molecular Formula: C14H15ClN4O3
• Molecular Weight: 322.75 g/mol
• CAS No.: 2094149-84-3

Description

The compound “2-chloro-N-{[6-(2-methoxyethoxy)pyridazin-3-yl]methyl}pyridine-4-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The molecule also contains a pyridazin ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and pyridazin rings suggests that the compound may have aromatic properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The presence of the amide group (-CONH2) suggests that it could participate in reactions typical of amides, such as hydrolysis. The chloro group (-Cl) could potentially be substituted in a nucleophilic substitution reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could impact its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These properties are typically determined through laboratory testing.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as medicine or materials science. This could involve studying its biological activity, developing new synthesis methods, or investigating its physical and chemical properties in more detail.